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The quest for next-generation photovoltaic technologies that surpass the Shockley-Queisser
limit for single-junction solar cells has led to intense research into tandem architectures. Among
the contenders, bismuth-based perovskite tandem solar cells are emerging as a promising, less
toxic, and potentially more stable alternative to their lead-based counterparts. This guide
provides a comparative performance analysis of bismuth-based tandem solar cells against
other leading tandem technologies, supported by available simulation and experimental data.

Performance Comparison of Tandem Solar Cell
Technologies

The following table summarizes the key performance metrics for various tandem solar cell
technologies. It is important to note that research into bismuth-based tandem solar cells is at a
nascent stage, with much of the high-performance data currently derived from simulations. In
contrast, perovskite/silicon and IlI-V/silicon tandems have demonstrated high efficiencies in
experimental settings.
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Note: "N/A" indicates that the specific data was not available in the cited sources. The

performance of single-junction cells is included to provide context on the current experimental
state of bismuth-based materials.

Experimental and Simulation Protocols

Detailed methodologies are crucial for the reproducibility and advancement of solar cell

research. Below are outlines of typical experimental protocols for the fabrication and

characterization of bismuth-based solar cells, as well as stability testing standards.
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Bismuth-Based Perovskite Film Fabrication (Two-Step
Solution Processing)

This method involves the sequential deposition of precursor layers to form the perovskite
absorber.

¢ Substrate Preparation: Fluorine-doped Tin Oxide (FTO) coated glass substrates are
sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and
isopropanol. The substrates are then treated with UV-Ozone to remove organic residues and
improve the wettability.

» Electron Transport Layer (ETL) Deposition: A compact layer of TiO2 is often deposited on the
FTO substrate by spin-coating a precursor solution followed by annealing at high
temperatures (e.g., 500 °C).

o Bismuth lodide (Bils) Deposition: A solution of Bils in a solvent like N,N-Dimethylformamide
(DMF) or Dimethyl Sulfoxide (DMSO) is spin-coated onto the ETL. The film is then annealed
to remove the solvent.

o Conversion to Perovskite: The Bils film is immersed in a solution containing the organic
cation, such as methylammonium iodide (MAI) in isopropanol. This converts the Bils film into
the desired bismuth-based perovskite structure (e.g., (CHsNHs)sBizlo). The film is then rinsed
and annealed at a moderate temperature.[2]

o Hole Transport Layer (HTL) Deposition: A solution of an HTL material, such as Spiro-
OMeTAD or P3HT, is spin-coated on top of the perovskite layer.[3]

o Metal Contact Deposition: Finally, a metal contact (e.g., gold or silver) is deposited by
thermal evaporation to complete the device.

Solar Cell Characterization

The performance of the fabricated solar cells is evaluated under standard test conditions (STC:
1000 W/m?2 irradiance, AM1.5G spectrum, 25 °C).

o Current-Voltage (J-V) Measurement: The primary method to determine the key performance
metrics (PCE, Voc, Jsc, FF). A solar simulator provides the illumination, and a source meter
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measures the current as the voltage is swept.

o External Quantum Efficiency (EQE): This measurement determines the ratio of collected
charge carriers to incident photons at each wavelength. It provides insights into light
absorption and charge collection efficiency across the solar spectrum.

o X-ray Diffraction (XRD): Used to confirm the crystal structure and phase purity of the
perovskite film.

e Scanning Electron Microscopy (SEM): Provides information on the morphology, grain size,
and uniformity of the perovskite film.

Stability Testing (ISOS Protocols)

To assess the long-term performance and durability of solar cells, standardized stability testing
protocols, such as the International Summit on Organic Photovoltaic Stability (ISOS) protocols,
are employed. These protocols expose the cells to various stressors:

ISOS-D (Dark Storage): Evaluates intrinsic stability in the absence of light at ambient or
elevated temperatures.

e |ISOS-L (Light Soaking): Assesses stability under continuous illumination.

e ISOS-T (Thermal Cycling): Simulates the effect of temperature fluctuations experienced in
real-world conditions.

¢ ISOS-O (Outdoor Testing): Provides data on performance under actual environmental
conditions.[9][10]

Experimental Workflow and Device Architecture

The following diagrams illustrate the general workflow for the fabrication and characterization of
a tandem solar cell and the typical device architecture.
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Fabrication and characterization workflow for a tandem solar cell.
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Schematic of a bismuth-based tandem solar cell architecture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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